Cas no 74936-60-0 (1-HEXADECANOYL-2-[(CIS,CIS,CIS,CIS)-5,8,11,14-EICOSATETRAENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE)

• Product Name: 1-HEXADECANOYL-2-[(CIS,CIS,CIS,CIS)-5,8,11,14-EICOSATETRAENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE
• CAS No: 74936-60-0
• MF: C₄₄H₈₀NO₈P
• MW: 782.08167552948
• CID: 557547
• PubChem ID: 24779073
• Update Time: 2025-04-19

1-HEXADECANOYL-2-[(CIS,CIS,CIS,CIS)-5,8,11,14-EICOSATETRAENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties

Names and Identifiers

• 1-HEXADECANOYL-2-[(CIS,CIS,CIS,CIS)-5,8,11,14-EICOSATETRAENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE
• 2-arachidonoyl-1-palmitoyl-sn-glycero-3-phosphocholine
• (2R)-2-(hexadecanoyloxy)-3-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyloxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• 1-(5Z,8Z,11Z,14Z-icosatetraenoyl)-2-hexadecanoyl-sn-glycero-3-phosphocholine
• DTXSID70647289
• (R)-3-((5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate
• [(2R)-2-hexadecanoyloxy-3-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Phosphatidylcholine(20:4omega6/16:0)
• CHEBI:77694
• GPCho(20:4/16:0)
• PC(20:4n6/16:0)
• GPCho(20:4n6/16:0)
• (2R)-2-(Hexadecanoyloxy)-3-{[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy}propyl 2-(trimethylazaniumyl)ethyl phosphate
• 3,5,9-Trioxa-4-phosphanonacosa-14,17,20,23-tetraen-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide, [R-(all-Z)]-
• PC(20:4(5Z,8Z,11Z,14Z)/16:0)
• PC(20:4/16:0)
• SCHEMBL19651935
• GPCho(20:4omega6/16:0)
• Q27147285
• LMGP01011049
• 74936-60-0
• Phosphatidylcholine(20:4/16:0)
• 1-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-2-hexadecanoyl-sn-glycero-3-phosphocholine
• 118139-93-8
• 1-arachidonoyl-2-palmitoyl-sn-glycero-3-phosphocholine
• PC(20:4omega6/16:0)
• Phosphatidylcholine(20:4n6/16:0)

• Inchi： 1S/C44H80NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-24-19-17-15-13-11-9-7-2/h14,16,20-21,23,25,28,30,42H,6-13,15,17-19,22,24,26-27,29,31-41H2,1-5H3/b16-14-,21-20-,25-23-,30-28-/t42-/m1/s1
• InChI Key： PUDHBQQGURLBGJ-IVFHWKNFSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 781.56200
• Monoisotopic Mass: 781.562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 40
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 12.6

Experimental Properties

• PSA: 121.00000
• LogP: 12.34640

1-HEXADECANOYL-2-[(CIS,CIS,CIS,CIS)-5,8,11,14-EICOSATETRAENOYL]-SN-GLYCERO-3-PHOSPHOCHOLINE Security Information

• Hazardous Material transportation number：UN 1888 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-38-40-48/20/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R22; R38; R40; R48/20/22